Cas no 641570-82-3 (4-Phenyl-3-(trifluoromethyl)aniline)

• Product Name: 4-Phenyl-3-(trifluoromethyl)aniline
• CAS No: 641570-82-3
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• CID: 2121577
• PubChem ID: 16768764
• Update Time: 2025-04-21

4-Phenyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)biphenyl-4-amine
• SCHEMBL1926441
• 2-trifluoromethyl-biphenyl-4-ylamine
• AKOS000124491
• 4-Amino-2-(trifluoromethyl)biphenyl
• 2-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine
• EN300-51740
• Z363994280
• 4-phenyl-3-(trifluoromethyl)aniline
• 641570-82-3
• A1-15632
• E78712
• CS-0250649
• DB-329509
• 4-(Phenyl)-3-(trifluoromethyl)benzenamine
• BS-53145
• RAB57082
• MFCD09042387
• 4-Phenyl-3-(trifluoromethyl)aniline

• Inchi： 1S/C13H10F3N/c14-13(15,16)12-8-10(17)6-7-11(12)9-4-2-1-3-5-9/h1-8H,17H2
• InChI Key： ZGPGXANZLDHGQA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 237.07653381g/mol
• Monoisotopic Mass: 237.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives